Boc-beta-(2-thienyl)-D-ala-OH dcha

• IUPAC Name: N-cyclohexylcyclohexanamine;(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-thiophen-2-ylpropanoic acid
• InChI: InChI=1S/C12H17NO4S.C12H23N/c1-12(2,3)17-11(16)13-9(10(14)15)7-8-5-4-6-18-8;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-6,9H,7H2,1-3H3,(H,13,16)(H,14,15);11-13H,1-10H2/t9-;/m1./s1
• InChI Key: HTHJUPIDDUMKSU-SBSPUUFOSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC=CS1)C(=O)O.C1CCC(CC1)NC2CCCCC2
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](CC1=CC=CS1)C(=O)O.C1CCC(CC1)NC2CCCCC2
• Molecular Formula: C24H40N2O4S
• Molecular Weight: 452.7 g/mol

Description

Boc-beta-(2-thienyl)-D-ala-OH dcha is a chemical compound with the molecular formula C24H40N2O4S and a molecular weight of 452.7 g/mol. It is offered for research purposes.

Scientific Research Applications

• Peptide Segment Coupling : Yamashiro and Blake (2009) explored methods for preparing protected peptide thiol acids and their use in peptide segment coupling. They demonstrated the effectiveness of coupling Boc-Gly-Ala-SH to polymer-bound Leu using various agents, including DCC and NBS. Their research contributes to understanding how to effectively utilize peptide thiol acids in peptide synthesis (Yamashiro & Blake, 2009).

• Designing Peptide Hairpins : Rai, Raghothama, and Balaram (2006) focused on designing beta-hairpin structures in peptides. They successfully constructed a synthetic nonapeptide with a central three-residue loop, showcasing how specific peptide designs can be achieved for research and potential therapeutic applications (Rai, Raghothama, & Balaram, 2006).

• Production of β-Peptides : Fülöp, Forró, and Tóth (2004) developed a method for preparing tetrapeptides containing cyclic β-amino acid units using Boc-protected β-lactams. This methodology is significant for the production of β-peptides, which are important in various biomedical applications (Fülöp, Forró, & Tóth, 2004).

• Conformational Studies in Peptides : Bucci et al. (2019) investigated α,β2,3-Disteroisomeric foldamers containing β2,3-amino acids for developing antiparallel β-sheet structures. Such research aids in understanding peptide folding and stability, which is crucial for designing peptides for biomedical applications (Bucci et al., 2019).

• Application in Ultrastructural Cytochemistry : Clark, Vaughan, Aiken, and Kagan (1980) applied Boc-Ala-SNp as a substrate to study intracellular elastase-like enzymes in human neutrophils. This research is pivotal for understanding enzyme localization and function in cellular biology (Clark, Vaughan, Aiken, & Kagan, 1980).

Safety and Hazards

The safety data sheet for a similar compound, BOC-BETA-(2-THIENYL)-DL-ALA-OH, suggests that in case of inhalation, the victim should be moved into fresh air and given oxygen if breathing is difficult. If the chemical comes into contact with skin, it should be washed off with soap and plenty of water. In case of ingestion, the mouth should be rinsed with water and vomiting should not be induced. The chemical should be stored away from sources of ignition.